Cas no 126768-40-9 (5-Methylthiophene-2-carbohydrazide)
126768-40-9 structure
Product Name:5-Methylthiophene-2-carbohydrazide
CAS No:126768-40-9
MF:C6H8N2OS
MW:156.205519676208
MDL:MFCD01310833
CID:824629
PubChem ID:2760085
Update Time:2025-09-28
5-Methylthiophene-2-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-thiophenecarboxylic acid hydrazide
- 5-methylthiophene-2-carbohydrazide
- 5-methyl-2-thiophenecarbohydrazide
- 2-Thiophenecarboxylicacid5-methylhydrazide
- 5-METHYL-THIOPHENE-2-CARBOXYLIC ACID HYDRAZIDE
- 5-methylthiophene-2-carbohydrazide(SALTDATA: FREE)
- 2-Thiophenecarboxylicacid,5-methyl-,hydrazide(9CI)
- 9679639
- IVK
- HMBLMUIDVHBCOW-UHFFFAOYSA-N
- BBL017585
- 5-methyl-thiophen-2-carboxylic acid hydrazide
- AKOS000166113
- EN300-55126
- CS-0216702
- MFCD01310833
- SCHEMBL279582
- DB-057988
- 126768-40-9
- BS-3862
- 2-Thiophenecarboxylic acid, 5-methyl-, hydrazide
- ALBB-002749
- STK452000
- DTXSID90375017
- IVK/9679639
- ZINC02574342
- 5-Methylthiophene-2-carbohydrazide
-
- MDL： MFCD01310833
- Inchi： 1S/C6H8N2OS/c1-4-2-3-5(10-4)6(9)8-7/h2-3H,7H2,1H3,(H,8,9)
- InChI Key： HMBLMUIDVHBCOW-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C(NN)=O
Computed Properties
- Exact Mass: 156.03600
- Monoisotopic Mass: 156.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 100-102°C
- PSA: 83.36000
- LogP: 1.75120
5-Methylthiophene-2-carbohydrazide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：S26-36/37/39
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methylthiophene-2-carbohydrazide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methylthiophene-2-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002210-5g |
5-Methyl-2-thiophenecarboxylic acid hydrazide |
126768-40-9 | 5g |
2713.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002210-1g |
5-Methyl-2-thiophenecarboxylic acid hydrazide |
126768-40-9 | 1g |
682.0CNY | 2021-07-05 | ||
| Chemenu | CM114361-25g |
5-methylthiophene-2-carbohydrazide |
126768-40-9 | 95% | 25g |
$645 | 2021-08-06 | |
| Alichem | A169003761-25g |
5-Methylthiophene-2-carbohydrazide |
126768-40-9 | 95% | 25g |
562.86 USD | 2021-06-01 | |
| Matrix Scientific | 002210-5g |
5-Methyl-2-thiophenecarboxylic acid hydrazide |
126768-40-9 | 5g |
$167.00 | 2023-09-06 | ||
| Matrix Scientific | 002210-1g |
5-Methyl-2-thiophenecarboxylic acid hydrazide |
126768-40-9 | 1g |
$42.00 | 2023-09-06 | ||
| TRC | B486073-2.5mg |
5-Methylthiophene-2-carbohydrazide |
126768-40-9 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B486073-5mg |
5-Methylthiophene-2-carbohydrazide |
126768-40-9 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B486073-25mg |
5-Methylthiophene-2-carbohydrazide |
126768-40-9 | 25mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB150001-1 g |
5-Methyl-2-thiophenecarboxylic acid hydrazide; 97% |
126768-40-9 | 1 g |
€121.30 | 2023-07-20 |
5-Methylthiophene-2-carbohydrazide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
126768-40-9 (5-Methylthiophene-2-carbohydrazide) Related Products
- 2361-27-5(Thiophene-2-carbohydrazide)
- 891778-90-8(2-Thiophenecarboxylic acid, 5-[[(1-methylethyl)amino]carbonyl]-, hydrazide)
- 175135-07-6(Benzobthiophene-2-carboxylic Hydrazide)
- 921596-44-3(2-Thiophenecarboxylic acid, 5-[(dimethylamino)carbonyl]-, hydrazide)
- 921596-58-9(2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, hydrazide)
- 62403-12-7(2-Thiophenecarboxylic acid, 5-(4-methylphenyl)-, hydrazide)
- 351983-31-8(5-chlorothiophene-2-carbohydrazide)
- 5813-89-8(2-Thiophenecarboxamide)
- 52172-51-7(2-Thiophenecarboxylic acid, 5-phenyl-, hydrazide)
- 676594-42-6(4-methylthiophene-2-carbohydrazide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk